Cas no 1187167-28-7 (4-(3-Chlorobenzoyl)-2-methylpyridine)

• Product Name: 4-(3-Chlorobenzoyl)-2-methylpyridine
• CAS No: 1187167-28-7
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 4684610
• Update Time: 2025-05-21

4-(3-Chlorobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorobenzoyl)-2-methylpyridine
• (3-Chlorophenyl)(2-methylpyridin-4-yl)methanone

• Inchi： 1S/C13H10ClNO/c1-9-7-11(5-6-15-9)13(16)10-3-2-4-12(14)8-10/h2-8H,1H3
• InChI Key： NPHAIGFHJSFLPG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CN=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Additional information on 4-(3-Chlorobenzoyl)-2-methylpyridine

Introduction to 4-(3-Chlorobenzoyl)-2-methylpyridine (CAS No. 1187167-28-7)

4-(3-Chlorobenzoyl)-2-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1187167-28-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule, featuring a pyridine core substituted with a 3-chlorobenzoyl group and a methyl group at the 2-position, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry.

The compound's structure combines the electron-deficient nature of the benzoyl moiety with the electron-donating properties of the methyl group, making it a valuable scaffold for further derivatization and functionalization. The presence of the 3-chlorobenzoyl group introduces a reactive site that can participate in various chemical transformations, including condensation reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactivities have made 4-(3-Chlorobenzoyl)-2-methylpyridine a compound of interest in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The pyridine ring is a common motif in many bioactive molecules, including drugs that target central nervous system disorders, cardiovascular diseases, and infectious diseases. The introduction of substituents such as the 3-chlorobenzoyl group can modulate the electronic properties and binding affinity of the molecule, making it an attractive candidate for drug discovery efforts.

One area where 4-(3-Chlorobenzoyl)-2-methylpyridine has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop novel therapeutic agents. The structural features of 4-(3-Chlorobenzoyl)-2-methylpyridine, particularly the 3-chlorobenzoyl group, make it a suitable candidate for further modifications aimed at enhancing kinase inhibition.

Recent studies have also highlighted the compound's utility in materials science. Pyridine derivatives are known for their ability to form coordination complexes with transition metals, which can be exploited in catalysis and material design. The reactivity of the 3-chlorobenzoyl group allows for facile metalation, leading to complexes that exhibit unique electronic and optical properties. These complexes have potential applications in areas such as organic light-emitting diodes (OLEDs) and photocatalysis.

The synthesis of 4-(3-Chlorobenzoyl)-2-methylpyridine typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the condensation of 3-chlorobenzoyl chloride with 2-methylpyridine in the presence of a base catalyst. This reaction proceeds via nucleophilic acyl substitution, where the amine nitrogen of 2-methylpyridine attacks the carbonyl carbon of 3-chlorobenzoyl chloride, forming an amide bond. The resulting intermediate can then be isolated and purified for further use.

In industrial settings, process optimization is crucial for achieving high yields and purity levels. Catalysts such as triethylamine or diisopropylethylamine are often employed to facilitate the reaction and drive it towards completion. Additionally, purification techniques such as column chromatography or recrystallization are used to isolate 4-(3-Chlorobenzoyl)-2-methylpyridine from impurities.

The physicochemical properties of 4-(3-Chlorobenzoyl)-2-methylpyridine are also important considerations in its application and handling. The compound typically appears as a solid at room temperature with a melting point that depends on its purity and crystalline form. Solubility studies indicate that it is soluble in organic solvents such as dichloromethane, ethyl acetate, and toluene but has limited solubility in water due to its non-polar nature.

Storage conditions play a critical role in maintaining the stability of 4-(3-Chlorobenzoyl)-2-methylpyridine. To prevent degradation, it should be stored in an inert atmosphere under refrigeration or at low temperatures. Light-sensitive packaging is also recommended to minimize exposure to UV radiation, which can lead to decomposition.

The safety profile of 4-(3-Chlorobenzoyl)-2-methylpyridine is another important aspect that must be considered during its handling and use. While no extensive toxicological data are available on this specific compound, general guidelines for handling organic chemicals should be followed. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation exposure.

In conclusion,4-(3-Chlorobenzoyl)-2-methylpyridine (CAS No. 1187167-28-7) is a versatile compound with potential applications in pharmaceutical research and materials science. Its unique structural features make it a valuable scaffold for further derivatization and functionalization, offering opportunities for developing novel drugs and advanced materials. Continued research into its properties and applications will likely uncover even more possibilities for this interesting molecule.